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Compound of Interest

Compound Name: Orcinol Glucoside

Cat. No.: B600188 Get Quote

An In-depth Guide to the Chemical Structure, Properties, and Biological Significance of a

Promising Natural Compound

Orcinol glucoside, also known as Sakakin, is a phenolic glycoside naturally occurring in

various plants, most notably in the rhizomes of Curculigo orchioides[1][2][3][4]. This compound

has garnered significant interest within the scientific community for its diverse pharmacological

activities, including antioxidant, antidepressant, immunomodulatory, and antiosteoporotic

properties[1][2][3][4][5]. This technical guide provides a comprehensive overview of its chemical

structure, quantitative data, relevant experimental protocols, and its role in key signaling

pathways, tailored for researchers and drug development professionals.

Chemical Structure and Physicochemical Properties
Orcinol glucoside is structurally composed of an orcinol (3,5-dihydroxytoluene) core linked to

a β-D-glucopyranoside moiety via an O-glycosidic bond[6][7].

The detailed chemical identifiers and properties are summarized below.
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Property Value Reference

Molecular Formula C₁₃H₁₈O₇ [6][7]

Molecular Weight 286.28 g/mol [2][6]

IUPAC Name

(2R,3S,4S,5R,6S)-2-

(hydroxymethyl)-6-(3-hydroxy-

5-methylphenoxy)oxane-3,4,5-

triol

[6]

CAS Number 21082-33-7 [6][7][8]

Canonical SMILES

CC1=CC(=CC(=C1)O[C@H]2-

-INVALID-LINK--

CO)O)O">C@@HO)O

[6]

InChIKey
YTXIGTCAQNODGD-

UJPOAAIJSA-N
[6][7]

Appearance White solid powder [9]

Solubility

Sparingly soluble in DMSO

and PBS (pH 7.2)[7]. Soluble

in DMSO (≥28.6 mg/mL),

Ethanol (≥11.3 mg/mL), and

Water (≥12.32 mg/mL)[10].

LC-MS Precursor (m/z)
[M+H]⁺: 287.1125[6],

[M+NH₄]⁺ available[6].

Biological Activity and Signaling Pathways
Research has elucidated that orcinol glucoside exerts its biological effects through the

modulation of specific cellular signaling pathways. A prominent mechanism is its influence on

the Wnt/β-catenin signaling pathway, which is crucial for cell fate determination. Orcinol
glucoside has been shown to promote the differentiation of mesenchymal stem cells (MSCs)

into osteoblasts while inhibiting their differentiation into adipocytes through this pathway[5][8]

[11]. Additionally, it has been reported to attenuate oxidative stress and autophagy in
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osteoclasts by activating the Nrf2/Keap1 and mTOR signaling pathways, suggesting its

therapeutic potential in senile osteoporosis[5].
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Caption: Wnt/β-catenin pathway activated by Orcinol Glucoside.

Experimental Protocols
Extraction of Orcinol Glucoside from Curculigo
orchioides
This protocol is adapted from methodologies described in the literature for isolating orcinol
glucoside from its natural source[12].

Plant Material Preparation: Collect and dry the rhizomes or leaves of Curculigo orchioides.

Grind the dried plant material into a fine powder.

Solvent Extraction:

Method A (Ethanol Extraction): Macerate 1 gram of the powdered plant material in 50 mL

of ethanol. The duration of extraction may vary and should be optimized[12].

Method B (Methanol Soxhlet Extraction): For potentially higher yields, utilize a Soxhlet

apparatus with 100% methanol as the solvent[1].

Filtration and Concentration: After extraction, filter the mixture to remove solid plant debris.

Concentrate the resulting filtrate under reduced pressure using a rotary evaporator to obtain
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a crude extract.

Purification: Further purification of orcinol glucoside from the crude extract can be achieved

using chromatographic techniques such as column chromatography or preparative High-

Performance Liquid Chromatography (HPLC).

Quantitative Analysis by Ultra-High-Performance Liquid
Chromatography-Tandem Mass Spectrometry (UPLC-
MS/MS)
This protocol outlines a method for the precise quantification of orcinol glucoside in biological

matrices, such as plasma[13][14].

Chromatographic System: Waters Acquity UPLC H-Class Xevo TQD triple quadrupole mass

spectrometer system[13][14].

Column: Waters ACQUITY UPLC BEH C18 column (1.8 µm)[13][14].

Mobile Phase: A gradient elution using an aqueous solution of 0.1% formic acid (Solvent A)

and acetonitrile (Solvent B)[12].

Gradient Program:

0-3 min: 7% B

3-17 min: 7% to 17% B

17-22 min: 17% to 90% B

22-25 min: Hold at 90% B

25-30 min: 90% to 7% B[12].

Flow Rate: 1 mL/min[12].

Column Temperature: 30 °C[12][13].

Injection Volume: 1 µl[14].
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Mass Spectrometry Parameters:

Ionization Mode: Positive Electrospray Ionization (ESI+)[13][14].

Detection Mode: Multiple Reaction Monitoring (MRM)[13][14].

MRM Transition for Orcinol Glucoside: m/z 287.13 → 125.02[13][14].

Capillary Voltage: 3.0 kV[13][14].

Cone Voltage: 25 V[13][14].

Source Temperature: 150 °C[13][14].

Desolvation Temperature: 350 °C[13][14].

Desolvation Gas Flow: 700 L/h[13][14].

Data Acquisition and Analysis: Utilize software such as Masslynx for data collection and

analysis[13][14].

Cell Viability (CCK-8) Assay
This protocol is used to assess the effect of orcinol glucoside on the viability of cell lines,

such as RAW264.7 cells[5].

Cell Seeding: Seed RAW264.7 cells in a 96-well plate at a density of 2 x 10⁴ cells per well.

Treatment: Treat the cells with varying concentrations of orcinol glucoside for a specified

duration (e.g., 72 hours). Include appropriate controls (e.g., vehicle control, positive control

like N-acetylcysteine if studying oxidative stress).

CCK-8 Reagent Addition: Following treatment, replace the medium with fresh medium

containing 10% Cell Counting Kit-8 (CCK-8) solution.

Incubation: Incubate the plate at 37°C for 30 minutes.

Absorbance Measurement: Measure the absorbance at a wavelength of 450 nm using a

spectrophotometer. Cell viability is proportional to the absorbance reading.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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